Cas no 76478-29-0 (Alanine, N-2-pyridinyl-)

• Product Name: Alanine, N-2-pyridinyl-
• CAS No: 76478-29-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 561344
• PubChem ID: 14238453
• Update Time: 2025-04-19

Alanine, N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Alanine, N-2-pyridinyl-
• DL-Alanine,N-2-pyridinyl-
• Alanine, N-2-pyridinyl- (9CI)
• 76478-29-0
• SCHEMBL44234
• N-2-Pyridinylalanine
• DTXSID301315342

• Inchi： 1S/C8H10N2O2/c1-6(8(11)12)10-7-4-2-3-5-9-7/h2-6H,1H3,(H,9,10)(H,11,12)
• InChI Key： CNMAQBJBWQQZFZ-UHFFFAOYSA-N
• SMILES： OC(C(C)NC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22